Cas no 1567117-50-3 (Pentane, 3-(chloromethyl)-3-(ethoxymethyl)-)

• Product name: Pentane, 3-(chloromethyl)-3-(ethoxymethyl)-
• CAS No: 1567117-50-3
• MF: C₉H₁₉ClO
• MW: 178.699562311172
• CID: 5282947

Pentane, 3-(chloromethyl)-3-(ethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Pentane, 3-(chloromethyl)-3-(ethoxymethyl)-

• Inchi： 1S/C9H19ClO/c1-4-9(5-2,7-10)8-11-6-3/h4-8H2,1-3H3
• InChI Key： WMBPDPFYQGHGHK-UHFFFAOYSA-N
• SMILES： CCC(CCl)(COCC)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Pentane, 3-(chloromethyl)-3-(ethoxymethyl)-

Chemical Profile: Pentane, 3-(chloromethyl)-3-(ethoxymethyl)

Pentane, 3-(chloromethyl)-3-(ethoxymethyl), also known by its CAS number 1567117-50-3, is a versatile organic compound with significant applications in various industries. This compound is a derivative of pentane, a five-carbon alkane, with two substituents attached to the third carbon atom: a chloromethyl group (-CH2Cl) and an ethoxymethyl group (-CH2OEt). The presence of these substituents imparts unique chemical properties to the molecule, making it valuable in numerous chemical processes.

The structure of Pentane, 3-(chloromethyl)-3-(ethoxymethyl) can be represented as CH2Cl-C(CH2OEt)H2. This branching at the third carbon atom creates a chiral center, which is a key feature in stereochemistry. The compound's molecular formula is C6H12ClO, and its molecular weight is approximately 144.6 g/mol. Its physical properties include a melting point of around -40°C and a boiling point of about 85°C at standard atmospheric pressure.

Recent studies have highlighted the importance of Pentane, 3-(chloromethyl)-3-(ethoxymethyl) in the field of polymer chemistry. Researchers have explored its role as a monomer in the synthesis of novel polymers with tailored mechanical and thermal properties. For instance, a study published in the Journal of Polymer Science demonstrated that this compound can be used to create high-performance thermoplastics with improved resistance to environmental stress cracking.

In addition to its polymer applications, Pentane, 3-(chloromethyl)-3-(ethoxymethyl) has found utility in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to undergo various nucleophilic substitution reactions makes it an ideal building block for constructing complex molecular architectures. A recent paper in the Nature Chemistry journal reported its use in the synthesis of bioactive compounds targeting specific cellular pathways.

The synthesis of Pentane, 3-(chloromethyl)-3-(ethoxymethyl) typically involves multi-step organic reactions. One common approach is the alkylation of pentanetriol followed by selective substitution reactions to introduce the chloromethyl and ethoxymethyl groups. Optimization of reaction conditions has been a focus area for chemists to improve yield and purity.

In terms of safety data, handling Pentane, 3-(chloromethyl)-3-(ethoxymethyl) requires standard precautions due to its volatility and potential irritation effects. Proper ventilation and personal protective equipment are recommended during its use and storage.

The demand for Pentane, 3-(chlorom methyl)-3-(ethoxym methyl) continues to grow as researchers uncover new applications across diverse fields. Its unique combination of chemical reactivity and structural versatility positions it as a key compound in modern chemical synthesis.